Cas no 117940-58-6 (4-methylbenzenesulfonic acid,4-methylpentan-1-ol)

• Product Name: 4-methylbenzenesulfonic acid,4-methylpentan-1-ol
• CAS No: 117940-58-6
• MF: C₁₃H₂₂O₄S
• MW: 274.376383304596
• CID: 2615585
• PubChem ID: 71339437
• Update Time: 2025-04-21

4-methylbenzenesulfonic acid,4-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methylbenzenesulfonic acid,4-methylpentan-1-ol
• DB-113398
• DTXSID40766870
• 4-Methylbenzene-1-sulfonic acid--4-methylpentan-1-ol (1/1)
• 117940-58-6

• Inchi： 1S/C7H8O3S.C6H14O/c1-6-2-4-7(5-3-6)11(8,9)10;1-6(2)4-3-5-7/h2-5H,1H3,(H,8,9,10);6-7H,3-5H2,1-2H3
• InChI Key： OWUIHFAEOUYISU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.OCCCC(C)C

Computed Properties

• Exact Mass: 274.12388035Da
• Monoisotopic Mass: 274.12388035Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų